Cas no 2171847-27-9 ({7,7,9,9-tetramethyl-2-oxa-8-azaspiro4.5decan-1-yl}methanesulfonyl fluoride)

• Product Name: {7,7,9,9-tetramethyl-2-oxa-8-azaspiro4.5decan-1-yl}methanesulfonyl fluoride
• CAS No: 2171847-27-9
• MF: C₁₃H₂₄FNO₃S
• MW: 293.397966384888
• CID: 6507502
• PubChem ID: 165527008
• Update Time: 2025-07-27

{7,7,9,9-tetramethyl-2-oxa-8-azaspiro4.5decan-1-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {7,7,9,9-tetramethyl-2-oxa-8-azaspiro4.5decan-1-yl}methanesulfonyl fluoride
• {7,7,9,9-tetramethyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanesulfonyl fluoride
• 2171847-27-9
• EN300-1478938

• Inchi： 1S/C13H24FNO3S/c1-11(2)8-13(9-12(3,4)15-11)5-6-18-10(13)7-19(14,16)17/h10,15H,5-9H2,1-4H3
• InChI Key： QHGPRTOLKCFZKT-UHFFFAOYSA-N
• SMILES： S(CC1C2(CCO1)CC(C)(C)NC(C)(C)C2)(=O)(=O)F

Computed Properties

• Exact Mass: 293.14609296g/mol
• Monoisotopic Mass: 293.14609296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.8Ų

Additional information on {7,7,9,9-tetramethyl-2-oxa-8-azaspiro4.5decan-1-yl}methanesulfonyl fluoride

Introduction to {7,7,9,9-tetramethyl-2-oxa-8-azaspiro4.5decan-1-yl}methanesulfonyl fluoride (CAS No. 2171847-27-9)

{7,7,9,9-tetramethyl-2-oxa-8-azaspiro4.5decan-1-yl}methanesulfonyl fluoride (CAS No. 2171847-27-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate spirocyclic structure and functional groups, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular framework of this compound consists of a spirocyclic core, which is a key feature that contributes to its distinct reactivity and stability. The presence of multiple methyl groups and an azaspiro structure enhances its versatility in synthetic chemistry, allowing for diverse modifications and applications. Specifically, the methanesulfonyl fluoride (MsF) moiety is a well-known leaving group in organic synthesis, facilitating nucleophilic substitution reactions that are crucial for constructing complex molecular architectures.

In recent years, there has been growing interest in the use of spirocyclic compounds in drug discovery due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The {7,7,9,9-tetramethyl-2-oxa-8-azaspiro4.5decan-1-yl}methanesulfonyl fluoride derivative has been explored in several research studies as a potential building block for designing small-molecule inhibitors and modulators. Its unique structural features make it an attractive candidate for developing compounds that can interact with specific protein targets in biological systems.

One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. The spirocyclic core provides a rigid scaffold that can be modified to accommodate various pharmacophores, while the MsF group allows for convenient functionalization through nucleophilic aromatic substitution or other related reactions. This combination of features has made it a valuable tool in medicinal chemistry laboratories aiming to develop novel therapeutic entities.

Recent advancements in synthetic methodologies have further highlighted the importance of {7,7,9,9-tetramethyl-2-oxa-8-azaspiro4.5decan-1-yl}methanesulfonyl fluoride in drug discovery. Researchers have demonstrated its effectiveness in constructing complex heterocyclic frameworks that are prevalent in many bioactive natural products and drug candidates. The ability to introduce diverse functional groups into this scaffold while maintaining its structural integrity has opened up new avenues for exploring novel pharmacological activities.

The compound's reactivity also makes it a useful intermediate in the preparation of other functional materials beyond pharmaceuticals. For instance, its spirocyclic structure can be exploited in the design of chiral auxiliaries and catalysts, which are essential for asymmetric synthesis processes. This versatility underscores the broad applicability of {7,7,9,9-tetramethyl-2-oxa-8-azaspiro4.5decan-1-yl}methanesulfonyl fluoride across different areas of organic chemistry and materials science.

In conclusion, {7,7,9,9-tetramethyl-2-oxa-8-azaspiro4.5decan-1-yl}methanesulfonyl fluoride (CAS No. 2171847-27-9) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features and reactivity make it an indispensable tool for researchers working on the synthesis of novel bioactive molecules. As our understanding of molecular interactions continues to evolve, this compound is poised to play an even greater role in the discovery and development of next-generation therapeutic agents.